![molecular formula C11H14ClNO4S B8500859 2-chloro-5-[N-(2-methylpropyl)-sulfamoyl]-benzoic acid](/img/structure/B8500859.png)
2-chloro-5-[N-(2-methylpropyl)-sulfamoyl]-benzoic acid
Cat. No. B8500859
M. Wt: 291.75 g/mol
InChI Key: BQJJGDKSERMLDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04505913
Procedure details
5-[N-(2-Methylpropyl)-sulfamoyl]-isatoic anhydride, which is to be used as the starting material, can be obtained, for example, in a manner analogous to that described in Example 1, using 2-chloro-5-chlorosulfonylbenzoic acid as the starting material, the product being obtained via 2-chloro-5-[N-(2-methylpropyl)-sulfamoyl]-benzoic acid with a melting point of 163°-166° and 5-[N-(2-methylpropyl)-sulfamoyl]-anthranilic acid with a melting point of 203°-205°; the product melts at 270°-273°.
Name
5-[N-(2-Methylpropyl)-sulfamoyl]-isatoic anhydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]([CH3:20])[CH2:3][NH:4][S:5]([C:8]1[CH:19]=[C:12]2[C:13]([O:15]C(=O)[NH:17][C:11]2=[CH:10][CH:9]=1)=[O:14])(=[O:7])=[O:6].[Cl:21]C1C=CC(S(Cl)(=O)=O)=CC=1C(O)=O>>[Cl:21][C:11]1[CH:10]=[CH:9][C:8]([S:5](=[O:7])(=[O:6])[NH:4][CH2:3][CH:2]([CH3:20])[CH3:1])=[CH:19][C:12]=1[C:13]([OH:15])=[O:14].[CH3:1][CH:2]([CH3:20])[CH2:3][NH:4][S:5]([C:8]1[CH:19]=[C:12]([C:13]([OH:15])=[O:14])[C:11]([NH2:17])=[CH:10][CH:9]=1)(=[O:7])=[O:6]
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Inputs
Step One
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Name
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5-[N-(2-Methylpropyl)-sulfamoyl]-isatoic anhydride
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(CNS(=O)(=O)C1=CC=C2C(C(=O)OC(N2)=O)=C1)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C(=O)O)C=C(C=C1)S(=O)(=O)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
ClC1=C(C(=O)O)C=C(C=C1)S(NCC(C)C)(=O)=O
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Name
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Type
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product
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Smiles
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CC(CNS(=O)(=O)C1=CC=C(C(C(=O)O)=C1)N)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
